Cas no 1807181-15-2 (3-Cyano-2-formyl-4-methylbenzoic acid)

• Product Name: 3-Cyano-2-formyl-4-methylbenzoic acid
• CAS No: 1807181-15-2
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 5002365
• Update Time: 2025-10-31

3-Cyano-2-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-formyl-4-methylbenzoic acid

• Inchi： 1S/C10H7NO3/c1-6-2-3-7(10(13)14)9(5-12)8(6)4-11/h2-3,5H,1H3,(H,13,14)
• InChI Key： POUCSLVRZIXDSY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C#N)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-2-formyl-4-methylbenzoic acid

Introduction to 3-Cyano-2-formyl-4-methylbenzoic acid (CAS No. 1807181-15-2)

3-Cyano-2-formyl-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807181-15-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include a cyano group, a formyl group, and a methyl substituent on the benzene ring. These functional groups contribute to its diverse chemical reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The structure of 3-Cyano-2-formyl-4-methylbenzoic acid imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The formyl group (-CHO) serves as a reactive site for further functionalization, enabling the construction of more intricate scaffolds through condensation reactions or oxidation processes. The methyl group (-CH₃) at the para position relative to the formyl group influences the electronic distribution of the benzene ring, potentially affecting its reactivity and binding affinity.

In recent years, 3-Cyano-2-formyl-4-methylbenzoic acid has been explored in various research contexts, particularly in the development of novel pharmaceutical agents. Its derivatives have shown promise as intermediates in the synthesis of heterocyclic compounds, which are widely used in drug discovery due to their favorable pharmacokinetic properties. The compound's ability to undergo multiple reactions under controlled conditions makes it an attractive candidate for medicinal chemists seeking to design new therapeutic molecules.

One of the most compelling aspects of 3-Cyano-2-formyl-4-methylbenzoic acid is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways. The formyl group, in particular, has been utilized in Schiff base formation, leading to novel coordination complexes with potential therapeutic applications.

The cyano group in 3-Cyano-2-formyl-4-methylbenzoic acid also plays a crucial role in its reactivity. It can participate in nucleophilic addition reactions, allowing for the introduction of various substituents at different positions on the benzene ring. This flexibility makes it a valuable building block for constructing complex molecular architectures. Additionally, the cyano group can be reduced to an amine group (-NH₂), expanding its utility further in synthetic transformations.

Recent advancements in synthetic methodologies have highlighted the importance of 3-Cyano-2-formyl-4-methylbenzoic acid as a key intermediate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to modify its structure efficiently. These methods have enabled researchers to generate a wide range of derivatives with tailored properties, enhancing their suitability for specific applications.

The pharmaceutical industry has taken particular interest in 3-Cyano-2-formyl-4-methylbenzoic acid due to its potential as a precursor for drug candidates. Its derivatives have been tested in preclinical studies for their efficacy against various diseases. For example, some analogs have demonstrated inhibitory activity against enzymes implicated in neurodegenerative disorders, suggesting their therapeutic potential. The compound's ability to modulate biological pathways makes it an attractive scaffold for further optimization.

In conclusion, 3-Cyano-2-formyl-4-methylbenzoic acid (CAS No. 1807181-15-2) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery and material science is likely to grow further.